Cas no 6808-65-7 (2-(1,3-benzodioxol-5-yl)quinoline)

• Product Name: 2-(1,3-benzodioxol-5-yl)quinoline
• CAS No: 6808-65-7
• MF: C₁₆H₁₁NO₂
• MW: 249.264044046402
• CID: 1723923
• PubChem ID: 360322
• Update Time: 2025-04-21

2-(1,3-benzodioxol-5-yl)quinoline Chemical and Physical Properties

Names and Identifiers

• 2-(1,3-benzodioxol-5-yl)quinoline
• 2-(benzo[d][1,3]dioxol-5-yl)quinoline
• Oprea1_595881
• AC1L7GFL
• STOCK1N-02562
• Dubamine
• 2-(3',4'-methylenedioxyphenyl)-quinoline
• 2-(1,3-benzodioxol-5-yl)-quinoline
• SureCN7004578
• Oprea1_457594
• C10661
• 2-(benzo[d][1,3]dioxol-6-yl)quinoline
• 2-(benzo[d][1,3]dioxo-5-yl)quinoline
• CHEMBL502774
• 2-(benzo[d][1,3]dioxol-5-yl)quinolone
• MLS001048989
• 2-(benzo[d][1,3]dioxol-5-yl)quinoline; Oprea1_595881; AC1L7GFL; STOCK1N-02562; Dubamine; 2-(3',4'-methylenedioxyphenyl)-quinoline; 2-(1,3-benzodioxol-5-yl)-quinoline; SureCN7004578; Oprea1_457594; C10661; 2-(benzo[d][1,3]dioxol-6-yl)quinoline; 2-(benzo[d][1,3]dioxo-5-yl)quinoline; CHEMBL502774; 2-(benzo[d][1,3]dioxol-5-yl)quinolone; MLS001048989;
• BDBM49935
• NSC-622369
• WAY-217614-A
• 6808-65-7
• Q27106450
• NSC622369
• SCHEMBL7004578
• SMR000387040
• 2-(2H-1,3-benzodioxol-5-yl)quinoline
• HMS2269H21
• CHEBI:4721
• DTXSID40326933
• NCI60_006531
• AKOS005081477
• cid_360322
• 2-(3',4'-Methylenedioxyphenyl)quinoline
• 12T-0802
• DTXCID60278046
• STL566006
• 2-(3'4'-Methylenedioxyphenyl)quinoline
• AJ-738/21161012

• Inchi： 1S/C16H11NO2/c1-2-4-13-11(3-1)5-7-14(17-13)12-6-8-15-16(9-12)19-10-18-15/h1-9H,10H2
• InChI Key： VQHLFUQPZRTKIV-UHFFFAOYSA-N
• SMILES： O1COC2C=CC(=CC1=2)C1C=CC2C=CC=CC=2N=1

Computed Properties

• Exact Mass: 249.07903
• Monoisotopic Mass: 249.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 31.4Ų

Experimental Properties

• Density: 1.289
• Boiling Point: 424.2°C at 760 mmHg
• Flash Point: 153.1°C
• Refractive Index: 1.678
• PSA: 31.35

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives